N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine

• IUPAC Name: 2-[[(E)-2-(furan-2-carbonylamino)-3-(4-methoxyphenyl)prop-2-enoyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C24H22N2O6/c1-31-18-11-9-17(10-12-18)14-19(25-23(28)21-8-5-13-32-21)22(27)26-20(24(29)30)15-16-6-3-2-4-7-16/h2-14,20H,15H2,1H3,(H,25,28)(H,26,27)(H,29,30)/b19-14+
• InChI Key: IFUBMOYZFKIIIE-XMHGGMMESA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NC(CC2=CC=CC=C2)C(=O)O)NC(=O)C3=CC=CO3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NC(CC2=CC=CC=C2)C(=O)O)/NC(=O)C3=CC=CO3
• Molecular Formula: C24H22N2O6
• Molecular Weight: 434.4 g/mol

Description

N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine, also known as FMA-PEG, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug delivery systems. FMA-PEG is a derivative of phenylalanine, an essential amino acid, and has been synthesized using a variety of methods. In

Mechanism of Action

The mechanism of action of N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine is not fully understood, but it is believed to involve the binding of N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine to specific receptors on the surface of cells. N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can selectively bind to cancer cells and release the drug only in the cancerous tissue, which reduces the side effects of chemotherapy. N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can also cross the blood-brain barrier and target specific cells in the brain, which is useful for the treatment of neurological disorders.
Biochemical and Physiological Effects:
N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine has been shown to have low toxicity and high biocompatibility, which makes it a promising candidate for drug delivery systems. N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can selectively bind to cancer cells and release the drug only in the cancerous tissue, which reduces the side effects of chemotherapy. N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can also cross the blood-brain barrier and target specific cells in the brain, which is useful for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine in lab experiments include its ability to selectively target specific cells and tissues, its low toxicity and high biocompatibility, and its ability to cross the blood-brain barrier. The limitations of using N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine in lab experiments include the cost of synthesis and the complexity of the synthesis method.

Future Directions

For research on N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine include the development of new synthesis methods that are more cost-effective and efficient, the investigation of the mechanism of action of N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine, and the development of new drug delivery systems using N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine. Additionally, N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can be used in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Further research is needed to explore the potential applications of N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine in these areas.
Conclusion:
In conclusion, N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine is a novel compound that has potential applications in drug delivery systems. N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can selectively target specific cells and tissues, has low toxicity and high biocompatibility, and can cross the blood-brain barrier. Future research on N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine should focus on the development of new synthesis methods, investigation of the mechanism of action, and the development of new drug delivery systems. N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine has the potential to revolutionize drug delivery systems and improve the treatment of various diseases.

Synthesis Methods

N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can be synthesized using a variety of methods, including the solid-phase peptide synthesis method and the solution-phase peptide synthesis method. The solid-phase peptide synthesis method involves the stepwise addition of protected amino acids to a resin-bound peptide chain. In contrast, the solution-phase peptide synthesis method involves the coupling of protected amino acids in solution. The most commonly used method for the synthesis of N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine is the solid-phase peptide synthesis method, which involves the use of a resin-bound peptide chain and the stepwise addition of protected amino acids.

Scientific Research Applications

N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine has potential applications in drug delivery systems due to its ability to target specific cells and tissues. N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can be used to deliver drugs to cancer cells, as it can selectively bind to cancer cells and release the drug only in the cancerous tissue. N-[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine can also be used to deliver drugs to the brain, as it can cross the blood-brain barrier and target specific cells in the brain.